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Compound of Interest

Compound Name: Gold selenate

Cat. No.: B576578

An In-depth Technical Guide to Gold Selenate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties of gold selenate,
focusing on its chemical formula and molecular weight.

Chemical Formula

The empirical chemical formula for gold(lll) selenate is Auz (SeOa4)s.[1][2] This formula indicates
that the molecule is composed of two gold (Au) cations and three selenate (SeQOa) polyatomic
anions.

Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The molecular weight of gold selenate is approximately 822.8 g/mol .[1][3] A detailed
breakdown of the molecular weight calculation is provided in the table below.
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Atomic Weight

Total Weight (

Element Symbol Quantity
(g/mol) g/mol )
196.967[4][5][6]

Gold Au 2 393.934
[7]

. 78.971[8][9][10]

Selenium Se 3 236.913
[11]
15.999[12][13]

Oxygen O 12 191.988
[14][15]

Total 822.835

Note: The calculated molecular weight may vary slightly depending on the precision of the

atomic weights used.

Synthesis of Gold Selenate

While detailed experimental protocols for various applications of gold selenate are not widely

documented in publicly available literature, its synthesis has been described. One method

involves the reaction of gold with hot, concentrated selenic acid.[16]
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Selenic Acid (H2SeOa4)
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Caption: Synthesis of Gold(lll) Selenate.
The reaction is as follows:
2 Au + 6 H2Se04 — Auz2(Se0a4)s + 3 H2SeOs + 3 H20[16]

This reaction produces a reddish-yellow solution of gold(lIl) selenate, along with selenous acid
and water as byproducts.[16]

Experimental Protocols and Applications

Detailed experimental protocols concerning the use of gold selenate in areas such as
signaling pathways or as a therapeutic agent are not readily available in the surveyed literature.
Gold selenate is described as small, yellow crystals that are soluble in sulfuric and nitric acids
but insoluble in water.[3] It is also noted to decompose in light.[3] Further research would be
required to establish its biological activity and potential applications in drug development. Due
to the general toxicity associated with selenium compounds, any handling or experimentation
should be conducted with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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